Cas no 343962-67-4 ((S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride)

• Product Name: (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride
• CAS No: 343962-67-4
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 5729970
• Update Time: 2025-06-13

(S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride

• Inchi： 1S/C6H13NO2.ClH/c1-4(2)9-6(8)5(3)7;/h4-5H,7H2,1-3H3;1H/t5-;/m0./s1
• InChI Key： YAQKNCSWDMGPOY-JEDNCBNOSA-N
• SMILES： C(=O)([C@@H](N)C)OC([H])(C([H])([H])[H])C([H])([H])[H].Cl

Additional information on (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride

Introduction to (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride (CAS No. 343962-67-4)

(S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride, identified by the CAS number 343962-67-4, is a specialized chiral compound that has garnered significant attention in the field of pharmaceutical research and development. This deuterated derivative of isopropyl-2-aminopropanoate is particularly valued for its applications in the synthesis of enantiomerically pure pharmaceutical intermediates, which are crucial for developing drugs with improved efficacy and reduced side effects.

The compound belongs to the class of α-amino esters, which are widely used as building blocks in organic synthesis. The presence of deuterium atoms (denoted by the "-d7" suffix) makes this compound particularly useful in NMR spectroscopy, allowing researchers to obtain high-resolution structural information without interference from protiated analogs. This feature is especially valuable in the study of complex molecular systems where precise structural elucidation is essential.

In recent years, there has been a growing interest in the development of chiral drugs due to their superior pharmacological properties compared to their racemic counterparts. The (S)-configuration of the amine group in (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride ensures that the resulting pharmaceutical intermediates exhibit high enantiomeric purity, which is critical for achieving optimal therapeutic outcomes. This compound has been extensively used in the synthesis of various active pharmaceutical ingredients (APIs) that target a wide range of diseases, including neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling applications of this compound is in the field of protease inhibition. Proteases are enzymes that play a crucial role in many biological processes, and their overactivity or misregulation is associated with numerous diseases. By developing protease inhibitors with high enantiomeric purity, researchers can design drugs that are more selective and less likely to cause off-target effects. The deuterated version of (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride enhances the stability and specificity of these inhibitors, making them more effective in clinical settings.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and targeting specific enzymes involved in viral replication can be an effective strategy for antiviral drug design. The chiral nature of (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride allows for the synthesis of enantiomerically pure antiviral intermediates that can interact more effectively with viral enzymes, leading to improved drug efficacy and reduced resistance profiles.

The use of deuterated compounds like (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride also aligns with the broader trend towards green chemistry and sustainable drug development. Deuterium labeling can enhance metabolic stability, prolonging the half-life of drugs and reducing the frequency of dosing. Additionally, it can improve pharmacokinetic profiles by reducing interactions with metabolic enzymes, thereby increasing bioavailability.

In academic research, this compound has been utilized in various studies aimed at understanding enzyme mechanisms and developing novel synthetic methodologies. Its chiral purity makes it an ideal candidate for kinetic resolution experiments, where researchers can study the stereoselectivity of enzymatic reactions under controlled conditions. These studies not only contribute to our fundamental understanding of biological processes but also provide valuable insights for drug discovery efforts.

The pharmaceutical industry has also embraced this compound for its versatility in synthetic chemistry. The ability to introduce deuterium atoms at specific positions allows for fine-tuning of chemical properties, enabling researchers to optimize drug candidates for better pharmacological activity and reduced toxicity. This flexibility has led to several innovative synthetic routes being developed, which have significantly accelerated the discovery and development pipeline.

Recent advancements in mass spectrometry techniques have further highlighted the importance of deuterated compounds like (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride. These techniques offer high sensitivity and selectivity, allowing researchers to detect trace amounts of analytes in complex mixtures. The deuterated isotopes provide unique mass signatures that facilitate accurate quantification and identification, making them invaluable tools in both research and quality control settings.

The future prospects for this compound are promising, with ongoing research exploring new applications in areas such as targeted therapy and personalized medicine. As our understanding of disease mechanisms continues to evolve, so too will our reliance on sophisticated chemical tools like chiral intermediates. The continued development and optimization of compounds such as (S)-Isopropyl-2-aminopropanoate-d7 Hydrochloride will undoubtedly play a pivotal role in shaping the next generation of pharmaceutical innovations.